N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide

• IUPAC Name: N-[6-[2-oxo-2-(propylamino)ethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C13H18N4O2S/c1-2-7-14-11(18)8-20-12-6-5-10(16-17-12)15-13(19)9-3-4-9/h5-6,9H,2-4,7-8H2,1H3,(H,14,18)(H,15,16,19)
• InChI Key: KRTUGBSCPPAGHA-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CSC1=NN=C(C=C1)NC(=O)C2CC2
• Molecular Formula: C13H18N4O2S
• Molecular Weight: 294.38 g/mol
• CAS No.: 1021255-17-3

Description

N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide (NPCRC) is a novel cyclopropane carboxamide derivative that has been investigated for its potential use in the synthesis of pharmaceuticals, agrochemicals, and other materials. NPCRC has the potential to be used in a variety of scientific research applications due to its unique properties, such as its low toxicity and high solubility in aqueous solutions. NPCRC has been studied for its potential use in the synthesis of drugs and agrochemicals, as well as its potential applications in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide has been studied for its potential use in the synthesis of drugs and agrochemicals, as well as its potential applications in the fields of biochemistry, physiology, and pharmacology. This compound has been used as a reagent in the synthesis of various compounds, such as peptides and peptidomimetics. This compound has also been studied for its potential use in the synthesis of novel drugs and agrochemicals. This compound can also be used to study the mechanism of action of drugs and agrochemicals, as well as to investigate the biochemical and physiological effects of drugs and agrochemicals.

Mechanism of Action

N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide has been studied for its potential use in the synthesis of drugs and agrochemicals, as well as its potential applications in the fields of biochemistry, physiology, and pharmacology. This compound has been shown to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins, a group of hormones that are involved in the regulation of inflammation and pain. This compound has also been shown to act as an inhibitor of the enzyme 5-lipoxygenase (5-LOX), which is involved in the synthesis of leukotrienes, a group of hormones that are involved in the regulation of inflammation and asthma.
Biochemical and Physiological Effects
This compound has been studied for its potential use in the synthesis of drugs and agrochemicals, as well as its potential applications in the fields of biochemistry, physiology, and pharmacology. This compound has been shown to have anti-inflammatory and analgesic effects, as well as to modulate the activity of various hormones, such as prostaglandins and leukotrienes. This compound has also been shown to have anti-oxidant and anti-cancer effects, as well as to modulate the activity of various enzymes, such as cyclooxygenase-2 and 5-lipoxygenase.

Advantages and Limitations for Lab Experiments

The use of N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide in laboratory experiments has several advantages, including its low toxicity, high solubility in aqueous solutions, and its ability to be synthesized in a relatively short period of time. This compound also has the potential to be used in a variety of scientific research applications due to its unique properties. However, there are some limitations to the use of this compound in laboratory experiments, such as its relatively low yield and the need for specialized equipment to monitor the reaction.

Future Directions

The potential future directions for the use of N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide in scientific research applications include its use in the synthesis of novel drugs and agrochemicals, its use as a tool to study the mechanism of action of drugs and agrochemicals, its use as a tool to investigate the biochemical and physiological effects of drugs and agrochemicals, its use as a tool to study the role of hormones and enzymes in various physiological processes, and its use as a tool to study the role of antioxidants in various physiological processes. This compound can also be used to study the potential therapeutic effects of drugs and agrochemicals, as well as to study the potential toxic effects of drugs and agrochemicals. This compound can also be used to study the potential effects of environmental pollutants on human health.

Synthesis Methods

N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide can be synthesized via a series of chemical reactions involving the condensation of propylcarbamoylmethyl sulfide and pyridazin-3-yl chloride. The reaction is catalyzed by a base, such as sodium hydroxide, and yields this compound in a yield of up to 80%. The reaction can be monitored by Nuclear Magnetic Resonance (NMR) spectroscopy, which allows the researcher to verify the presence of this compound in the reaction mixture.